6-chloro-8-fluoro-2-methyl-3-phenyl-4(1H)-quinolinone
Overview
Description
6-chloro-8-fluoro-2-methyl-3-phenyl-4(1H)-quinolinone is a useful research compound. Its molecular formula is C16H11ClFNO and its molecular weight is 287.71 g/mol. The purity is usually 95%.
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Scientific Research Applications
Tubulin Polymerization Inhibitors
6-Chloro-8-fluoro-2-methyl-3-phenyl-4(1H)-quinolinone derivatives have been investigated for their role as tubulin polymerization inhibitors. A study synthesized fluorinated derivatives of 2-phenyl-3-hydroxy-4(1H)-quinolinone, including those with fluorine atoms on the quinolone backbone and phenyl ring. These compounds demonstrated cytotoxic activity against cancer cell lines and inhibited microtubule formation, thereby impacting mitosis progression and suggesting potential as anticancer agents (Řehulka et al., 2020).
Fluorescent Properties and Cytotoxicity
Another study explored the synthesis of Schiff bases derived from 2-phenyl-3-amino-4(1H)-quinolinone and their structural and fluorescent properties. These compounds, including a derivative with a 5-chloro substituent, displayed strong fluorescence intensity and were evaluated for cytotoxicity against human osteosarcoma and breast adenocarcinoma cell lines (Trávníček, Buchtík, & Němec, 2014).
Potential Anticancer Activity
Derivatives of this compound have been synthesized and evaluated for their anticancer activity. For instance, compounds with modifications, such as mercaptoacetylhydrazono-indolinones, demonstrated cytotoxicity against a range of human tumor cell lines, indicating their potential as anticancer agents (Gürsoy & Karalı, 2003).
Synthesis and Antiproliferative Activity
A study on the synthesis of 6-(4-methyl-1-piperazinyl)-7H-indeno[2,1-c]-quinoline derivatives, including those with a 6-chloro substituent, revealed their potential as 5-HT receptor ligands. These compounds could have implications for treatments involving serotonin receptors (Anzini, Cappelli, & Vomero, 1991).
Drug Development and Pharmaceutical Research
Quinolinone derivatives, including this compound, have been extensively studied in pharmaceutical research for their potential as therapeutic agents. For example, R115777, a derivative of this compound, was identified as an inhibitor of farnesyl protein transferase and showed significant antitumor effects, highlighting its potential in drug development for cancer treatment (Venet, End, & Angibaud, 2003).
Properties
IUPAC Name |
6-chloro-8-fluoro-2-methyl-3-phenyl-1H-quinolin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClFNO/c1-9-14(10-5-3-2-4-6-10)16(20)12-7-11(17)8-13(18)15(12)19-9/h2-8H,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUYBBAFZHKPTND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C2=C(N1)C(=CC(=C2)Cl)F)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301215405 | |
Record name | 6-Chloro-8-fluoro-2-methyl-3-phenyl-4(1H)-quinolinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301215405 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
478041-39-3 | |
Record name | 6-Chloro-8-fluoro-2-methyl-3-phenyl-4(1H)-quinolinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=478041-39-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Chloro-8-fluoro-2-methyl-3-phenyl-4(1H)-quinolinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301215405 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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